Cas no 1429417-47-9 ((3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine)

• Product Name: (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine
• CAS No: 1429417-47-9
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 5170104
• Update Time: 2025-11-04

(3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine
• 1H-Pyrazol-3-amine, N-(3-ethoxypropyl)-1-(1-methylethyl)-4-nitro-
• N-(3-ethoxypropyl)-1-isopropyl-4-nitro-1H-pyrazol-3-amine

• Inchi： 1S/C11H20N4O3/c1-4-18-7-5-6-12-11-10(15(16)17)8-14(13-11)9(2)3/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： CKRZEPRXTKYTLJ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C([N+]([O-])=O)C(NCCCOCC)=N1

Additional information on (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine

Introduction to (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine and Its Significance in Modern Chemical Research

(3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine, with the CAS number 1429417-47-9, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure, has emerged as a promising candidate for further exploration due to its unique chemical properties and potential biological activities. The compound's structure, featuring a nitro-substituted pyrazole core linked to an ethoxy-propyl amine moiety, suggests a multifaceted role in various biochemical pathways.

The significance of this compound lies in its potential applications across multiple domains of chemical research. The pyrazole ring, a heterocyclic aromatic compound, is known for its versatility in medicinal chemistry. Its nitro group introduces a polar region that can interact with biological targets, while the ethoxy-propyl amine side chain adds another layer of complexity, enabling diverse interactions with proteins and enzymes. This combination makes (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine a valuable scaffold for drug discovery and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine can interact with several key enzymes and receptors involved in inflammation, cancer, and neurological disorders. These interactions are critical for understanding the compound's potential therapeutic effects.

In the realm of drug development, the synthesis of (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine has been refined through innovative synthetic methodologies. Researchers have employed multi-step organic synthesis techniques to produce this compound in high yields and purity. The use of catalytic processes has further enhanced the efficiency of these synthetic routes, making it feasible to scale up production for preclinical studies.

The pharmacological properties of (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine have been investigated in various in vitro and in vivo models. Initial studies have revealed promising results regarding its ability to modulate inflammatory pathways. The nitro group in the pyrazole ring appears to play a crucial role in this modulation by acting as a pharmacophore that interacts with specific targets. This has opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's potential antineoplastic properties have been explored. Preclinical trials have demonstrated that (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. These findings are particularly exciting as they highlight the compound's potential as an anticancer agent. The precise mechanisms by which it exerts its effects are still under investigation but preliminary data suggest that it may induce apoptosis and suppress angiogenesis.

The role of (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine in neurological disorders is another area of active research. Studies have indicated that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the nitro group to cross the blood-brain barrier efficiently suggests that it could reach target sites within the brain where it can exert its therapeutic effects.

The synthesis and characterization of (3-Ethoxy-propyl)-(1-isopropyl-4-nitro-1H-pyrazol-3-yl)-amine have also contributed to advancements in analytical chemistry techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to study the compound's structure and purity. These techniques provide detailed insights into the molecular interactions and help in optimizing synthetic routes for better yields and quality control.

The future prospects of (3-Ethoxy-propyl)-(1-isopropil4nito-H-pyrrolol]-amine are vast and exciting. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in other therapeutic areas such as infectious diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing us closer to realizing the full therapeutic potential of this remarkable compound.